2-(2,2-dimethoxyethyl)-5-nitro-2H-indazole

• Molecular Formula: C11H13N3O4
• Molecular Weight: 251.24 g/mol
• IUPAC Name: 2-(2,2-dimethoxyethyl)-5-nitroindazole
• InChI: InChI=1S/C11H13N3O4/c1-17-11(18-2)7-13-6-8-5-9(14(15)16)3-4-10(8)12-13/h3-6,11H,7H2,1-2H3
• InChI Key: JCSYAOYWYJFDDP-UHFFFAOYSA-N
• Canonical SMILES: COC(CN1C=C2C=C(C=CC2=N1)[N+](=O)[O-])OC

Description

2-(2,2-dimethoxyethyl)-5-nitro-2H-indazole is a useful research compound. Its molecular formula is C11H13N3O4 and its molecular weight is 251.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To mixture of 3.00 g (18.4 mmol) of 5-nitroindazole and 5.08 g (36.9 mmol) of K2CO3 in 61 mL of N,N-dimethylformamide and was added 3.42 g (20.2 mmol) of 2-bromo-1,1-dimethoxy-ethane. The mixture was heated to 55° C. and allowed to stir for 12 hours. The reaction mixture was cooled to room temperature and the contents filtered through a bed of celite. The filtrate was then concentrated under reduced pressure and the residue purified via column chromatography (30–80% ethyl acetate/hexanes) to provide 1.08 g of the title product. 1H NMR (400 MHz, DMSO-D6) δ ppm 3.31 (s, 6 H), 4.67 (d, J=5.49 Hz, 2 H), 4.91 (t, J=5.42 Hz, 1 H), 7.81 (m, 1.92 Hz, 1 H), 7.98 (m, 1 H), 8.62 (m, 2 H); MS (DCI/NH3) m/z 252 [M+H]+.